N-(5-iodopyridin-2-yl)pentanamide

• Molecular Formula: C10H13IN2O
• Molecular Weight: 304.13 g/mol
• IUPAC Name: N-(5-iodopyridin-2-yl)pentanamide
• InChI: InChI=1S/C10H13IN2O/c1-2-3-4-10(14)13-9-6-5-8(11)7-12-9/h5-7H,2-4H2,1H3,(H,12,13,14)
• InChI Key: XCYYARPRLSEJPE-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=NC=C(C=C1)I

Description

N-(5-iodopyridin-2-yl)pentanamide, also known as IP5a, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. IP5a is a small molecule that has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of N-(5-iodopyridin-2-yl)pentanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in cells. Specifically, N-(5-iodopyridin-2-yl)pentanamide has been shown to inhibit the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammatory responses in the body.
Biochemical and Physiological Effects:
N-(5-iodopyridin-2-yl)pentanamide has a wide range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective effects. In addition to its effects on PDE4, N-(5-iodopyridin-2-yl)pentanamide has also been shown to modulate the activity of other enzymes and signaling pathways in cells, including the mitogen-activated protein kinase (MAPK) pathway and the cyclic adenosine monophosphate (cAMP) signaling pathway.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-iodopyridin-2-yl)pentanamide in lab experiments is its wide range of potential applications, which makes it a versatile tool for researchers. Additionally, N-(5-iodopyridin-2-yl)pentanamide is a relatively small molecule, which allows it to easily penetrate cell membranes and interact with intracellular targets. However, one limitation of using N-(5-iodopyridin-2-yl)pentanamide is its potential toxicity, as high concentrations of the compound have been shown to be cytotoxic in some cell types.

Future Directions

There are a number of potential future directions for research involving N-(5-iodopyridin-2-yl)pentanamide. One area of interest is in the development of new cancer therapies, as N-(5-iodopyridin-2-yl)pentanamide has shown promise in inhibiting the growth of cancer cells. Additionally, N-(5-iodopyridin-2-yl)pentanamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Further research is needed to fully understand the mechanism of action of N-(5-iodopyridin-2-yl)pentanamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(5-iodopyridin-2-yl)pentanamide can be achieved through a multi-step process that involves the use of various reagents and catalysts. One of the most common methods for synthesizing N-(5-iodopyridin-2-yl)pentanamide involves the reaction of 5-iodo-2-pyridinecarboxaldehyde with pentanoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(5-iodopyridin-2-yl)pentanamide.

Scientific Research Applications

N-(5-iodopyridin-2-yl)pentanamide has been the subject of numerous scientific studies, with researchers investigating its potential applications in a variety of areas. One area of interest is in the development of new cancer therapies, as N-(5-iodopyridin-2-yl)pentanamide has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-(5-iodopyridin-2-yl)pentanamide has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.